N-[1-(4-isopropylphenyl)ethyl]-5-methyl-2-furamide

• IUPAC Name: 5-methyl-N-[1-(4-propan-2-ylphenyl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H21NO2/c1-11(2)14-6-8-15(9-7-14)13(4)18-17(19)16-10-5-12(3)20-16/h5-11,13H,1-4H3,(H,18,19)
• InChI Key: GHDYIAKTODEPNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC(C)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

N-[1-(4-isopropylphenyl)ethyl]-5-methyl-2-furamide is a chemical compound also known as NM-2201. It is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. This compound has been widely studied for its potential use in scientific research.

Mechanism of Action

NM-2201 acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor located in the central nervous system. Activation of this receptor leads to a variety of effects, including analgesia, sedation, and altered mood.
Biochemical and Physiological Effects:
NM-2201 has been found to produce a range of biochemical and physiological effects, including increased heart rate, decreased body temperature, and decreased locomotor activity. It has also been found to produce analgesic effects and alter mood and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using NM-2201 in lab experiments is its potency as a CB1 receptor agonist, which allows for more precise and predictable effects. However, one limitation is its potential for abuse and dependence, which can make it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for research on NM-2201 and other synthetic cannabinoids. Some possible areas of study include the development of new synthetic cannabinoids with more specific effects, the study of the long-term effects of synthetic cannabinoid use, and the development of new treatments for addiction and other disorders related to cannabinoid use.

Synthesis Methods

NM-2201 is synthesized using a multi-step process involving the reaction of 5-methyl-2-furoic acid with 4-isopropylphenylacetic acid. The resulting product is then reacted with thionyl chloride to form the corresponding acid chloride. This compound is then reacted with N-(1-(4-isopropylphenyl)ethyl)amine to form the final product, NM-2201.

Scientific Research Applications

NM-2201 has been used in scientific research to study the effects of synthetic cannabinoids on the CB1 receptor. It has been found to be a potent agonist of the CB1 receptor, with similar effects to other synthetic cannabinoids such as JWH-018 and AM-2201.